Cas no 344755-11-9 (1H-Pyrrolo[1,2-a][1,3]diazepine-2,5-dione)
![1H-Pyrrolo[1,2-a][1,3]diazepine-2,5-dione structure](https://www.kuujia.com/scimg/cas/344755-11-9x300.png)
344755-11-9 structure
Product Name:1H-Pyrrolo[1,2-a][1,3]diazepine-2,5-dione
CAS No:344755-11-9
Molecular Formula:C8H6N2O2
Molecular Weight:162.14500
CID:302555
PubChem ID:13249290
1H-Pyrrolo[1,2-a][1,3]diazepine-2,5-dione Properties
Names and Identifiers
-
- 1H-Pyrrolo[1,2-a][1,3]diazepine-2,5-dione
- 1H-Pyrrolo[1,2-a][1,3]diazepine-2,5-dione(9CI)
- AG-F-17961
- AGN-PC-00LOW0
- CTK1C1726
- KB-159446
- 344755-11-9
- DTXSID90531939
-
- InChIKey: DITAWLQAQWCRBL-UHFFFAOYSA-N
- Inchi: InChI=1S/C8H6N2O2/c11-7-3-4-8(12)10-5-1-2-6(10)9-7/h1-5H,(H,9,11)
- SMILES: O=C1C=CC(=O)N2C=CC=C2N1
Computed Properties
- Exact Mass: 162.04300
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 0
- Monoisotopic Mass: 162.042927438g/mol
- Heavy Atom Count: 12
- Complexity: 260
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0
- Topological Polar Surface Area: 51.1Ų
Experimental Properties
- LogP: -0.01220
- PSA: 54.34000
1H-Pyrrolo[1,2-a][1,3]diazepine-2,5-dione Related Literature
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1. Front cover
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Luciano Carlos,Brian W. Pedersen,Peter R. Ogilby,Daniel O. Mártire Photochem. Photobiol. Sci., 2011,10, 1080-1086
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Jian-Qiang Zhao,Zhen-Hua Wang,Yong You,Ming-Qiang Zhou Org. Chem. Front., 2022,9, 88-94
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Jang-Yeon Hwang,Seung-Taek Myung,Ji Ung Choi,Chong Seung Yoon,Hitoshi Yashiro,Yang-Kook Sun J. Mater. Chem. A, 2017,5, 23671-23680
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Svajus Joseph Asadauskas,Linas Labanauskas,Dalia Bražinskienė,Rolf Blaauw RSC Adv., 2021,11, 31030-31041
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Yu Zheng,Yuxin Zhao,Mengting Bai,Huang Gu,Xiaofang Li J. Mater. Chem. B, 2022,10, 5666-5695
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Nina B. Melnikova,Nadezhda V. Gubanova,Maxim V. Kulikov,Ildus A. Nuretdinov,Valentina P. Gubskaya,Lyutsiya Sh. Berezhnaya,Arkadii D. Zorin Mendeleev Commun., 2004,14, 225-227
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Yulin Huang,Xiaofeng Wang,Jiawei Wu,Guodian Yu Org. Biomol. Chem., 2018,16, 1713-1719
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Dian Zhang,Mary Strawn,Tom Broderick,John T. Novak,Zhi-Wu Wang Environ. Sci.: Water Res. Technol., 2020,6, 1588-1596
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Bin Lin,Yu-Fei Xi,Le Zhou,Li-Li Lou,Xiao-Bo Wang,Shao-Jiang Song Org. Biomol. Chem., 2018,16, 9430-9439
344755-11-9 (1H-Pyrrolo[1,2-a][1,3]diazepine-2,5-dione) Related Products
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